Cas no 1261744-22-2 (2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile)
2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile
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- Inchi: 1S/C15H9ClF3N/c16-14-8-10(6-7-20)4-5-13(14)11-2-1-3-12(9-11)15(17,18)19/h1-5,8-9H,6H2
- InChI Key: DBOCEANHIPOFFT-UHFFFAOYSA-N
- SMILES: ClC1C=C(CC#N)C=CC=1C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 373
- XLogP3: 4.7
- Topological Polar Surface Area: 23.8
2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011154-250mg |
2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile |
1261744-22-2 | 97% | 250mg |
489.60 USD | 2021-07-04 | |
| Alichem | A011011154-500mg |
2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile |
1261744-22-2 | 97% | 500mg |
831.30 USD | 2021-07-04 | |
| Alichem | A011011154-1g |
2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile |
1261744-22-2 | 97% | 1g |
1,475.10 USD | 2021-07-04 |
2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile
Comprehensive Guide to 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile (CAS No. 1261744-22-2)
2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile (CAS No. 1261744-22-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This biphenyl derivative features a unique combination of functional groups, including a chloro substituent, a trifluoromethyl group, and an acetonitrile moiety, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C15H9ClF3N, and it exhibits distinct physicochemical properties that are advantageous for various applications.
The growing interest in 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile is partly due to its role in the development of novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the synthesis of small-molecule inhibitors and ligands for protein targets. The trifluoromethyl group, in particular, enhances the compound's metabolic stability and lipophilicity, which are critical factors in medicinal chemistry. Additionally, the presence of the chloro substituent offers opportunities for further functionalization, making it a versatile building block.
In the agrochemical sector, 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile is being investigated for its potential use in the synthesis of crop protection agents. The compound's structural features align with the industry's demand for environmentally friendly and highly effective pesticides. Its ability to act as a precursor for herbicides and fungicides has positioned it as a key candidate for next-generation agrochemicals. This aligns with the global trend toward sustainable agriculture and reduced environmental impact.
The synthesis of 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile typically involves multi-step organic reactions, including Suzuki coupling and nitrile formation. These processes require precise control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for industrial and research applications. The compound's stability under standard storage conditions further enhances its practicality for large-scale use.
From a commercial perspective, the demand for 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile is expected to rise, driven by its expanding applications in pharmaceuticals and agrochemicals. Market analysts highlight its potential as a high-value intermediate, with suppliers focusing on scalable production methods to meet growing needs. The compound's compatibility with green chemistry principles also makes it an attractive option for companies aiming to reduce their environmental footprint.
For researchers and industry professionals, understanding the properties and applications of 2-Chloro-3'-(trifluoromethyl)biphenyl-4-acetonitrile is essential. Its unique combination of functional groups offers a wide range of possibilities for innovation in drug design and crop protection. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing both human health and agricultural productivity.
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